Cas no 1326811-28-2 (8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326811-28-2
• MF: C₂₀H₂₆ClNO₄
• MW: 379.87774515152
• MDL: MFCD19706474
• CID: 4694659
• Update Time: 2025-11-05

8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• 8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706474
• Inchi： 1S/C20H26ClNO4/c1-19(2,3)14-8-10-20(11-9-14)22(16(12-26-20)18(24)25)17(23)13-4-6-15(21)7-5-13/h4-7,14,16H,8-12H2,1-3H3,(H,24,25)
• InChI Key： XDTSIYGGWVEKFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C(C(=O)O)COC21CCC(C(C)(C)C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 543
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 558.9±50.0 °C at 760 mmHg
• Flash Point: 291.8±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1326811-28-2, known as 8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, in this case, the oxygen and nitrogen atoms forming the spiro structure. The molecule's structure includes a tert-butyl group, a chlorobenzoyl substituent, and a carboxylic acid moiety, making it a versatile compound with diverse functional groups.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their unique structural features and potential bioactivity. The spiro[4.5]decane framework in this compound provides a rigid structure that can influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the tert-butyl group adds steric bulk, which can enhance the molecule's stability and lipophilicity, while the chlorobenzoyl substituent introduces electron-withdrawing effects that may modulate the compound's reactivity and bioavailability.

The carboxylic acid group in 8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is particularly interesting for its ability to form salts or esters, which can be exploited in drug delivery systems or as intermediates in organic synthesis. Researchers have explored the use of such groups in developing prodrugs or targeted drug delivery systems, where the carboxylic acid can act as a site for functionalization or conjugation with other biomolecules.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed potential binding affinities for various enzymes and receptors, suggesting its role as a lead compound in therapeutic development. For instance, the chlorobenzoyl group has been shown to interact favorably with aromatic pockets in protein structures, while the tert-butyl group contributes to hydrophobic interactions that stabilize these interactions.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the spiro ring system typically involves multi-step reactions, including cyclizations and coupling reactions. Recent methodologies have focused on improving the efficiency and selectivity of these reactions using catalytic systems or microwave-assisted synthesis techniques.

The application of 8-Tert-Butyl-4-(4-chlorobenzoyl)-1-oxa-4 azaspiro[4.5]decane 3 carboxylic acid extends beyond pharmaceuticals into materials science and biotechnology. Its unique structural features make it a candidate for use in advanced materials such as polymers or liquid crystals. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensing applications.

As research continues to uncover new properties and applications of this compound, its role as a versatile building block in organic synthesis is becoming increasingly evident. The combination of its structural complexity and functional diversity positions it as a valuable asset in both academic and industrial research settings.